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Compound of Interest

Compound Name: BPyO-34

Cat. No.: B1192327 Get Quote

Executive Summary
BPyO-34 is a specialized, lysosome-targeted two-photon fluorescent probe designed for deep-

tissue imaging of hypochlorous acid (HOCl), whereas HKGreen-4 serves as the industry-

standard, high-sensitivity probe for general cytosolic HOCl detection.

Choose BPyO-34 if: Your research focuses on lysosomal stress, autophagy, or deep-tissue

imaging (e.g., brain slices, in vivo tumor models) where two-photon excitation (TP) is

required to minimize photodamage and background autofluorescence.

Choose HKGreen-4 if: You require maximum sensitivity (nanomolar LOD) for high-

throughput screening, flow cytometry, or standard confocal microscopy in monolayer cell

cultures where organelle specificity is secondary to detection limits.

Technical Specifications: Head-to-Head
The following data compares the physicochemical properties and performance metrics of both

probes.
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Feature
BPyO-34 (Lysosomal Two-
Photon)

HKGreen-4 (General
Standard)

Target Organelle

Lysosomes

(Morpholine/Benzopyrylium

targeting)

Cytosol (General distribution)

Excitation Mode
Two-Photon (800–880 nm) /

One-Photon (450 nm)
One-Photon (515–520 nm)

Emission Peak
~650 nm (Red/NIR shift upon

reaction)
535–543 nm (Green)

Mechanism
Oxidation-induced ICT

recovery (Ratiometric/Turn-on)

Oxidative N-dearylation (PET

quenching release)

Limit of Detection (LOD) ~45 nM ~20 nM (Higher Sensitivity)

Response Time Fast (< 30 sec) Ultra-Fast (< 5 min to plateau)

Quantum Yield (

)
0.35 – 0.42 (Post-reaction) 0.58 (Post-reaction)

Selectivity
High (vs. H₂O₂, ONOO⁻,[1][2]

•OH)

High (Specific to

HOCl/ONOO⁻ depending on

variant)

pH Stability
Acidic stable (pH 4.0–6.0

optimized for lysosomes)
Physiological (pH 7.4)

Mechanism of Action
Understanding the chemical trigger is vital for interpreting false positives.

BPyO-34: Lysosomal Accumulation & Oxidation
BPyO-34 typically utilizes a Benzopyrylium scaffold linked to a HOCl-sensitive group (often a

hydrazide or thioether).

Entry: The probe permeates the cell membrane and accumulates in lysosomes due to the

protonation of its morpholine/amine auxiliary groups in the acidic environment.
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Sensing: HOCl oxidizes the masking group, restoring the Intramolecular Charge Transfer

(ICT) process.

Output: This results in a bathochromic shift (red shift) or significant fluorescence

enhancement, readable via two-photon microscopy.

HKGreen-4: N-Dearylation
HKGreen-4 is based on a rhodol scaffold where fluorescence is quenched by Photoinduced

Electron Transfer (PET) from an electron-rich p-methoxyphenol moiety.

Reaction: HOCl specifically oxidizes the p-methoxyphenol, causing cleavage of the C-N

bond (N-dearylation).

Output: The PET process is abolished, restoring the strong green fluorescence of the rhodol

core.
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HKGreen-4 (Cytosolic)
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HKGreen-4 (Non-fluorescent) Specific N-Dearylation
(C-N Bond Cleavage)

+ HOCl Fluorescence ON
(Green Emission)

PET Inhibition

Click to download full resolution via product page

Figure 1: Mechanistic pathways of BPyO-34 (Lysosome-targeted oxidation) vs. HKGreen-4

(Cytosolic N-dearylation).

Experimental Protocols
Protocol A: Lysosomal HOCl Imaging with BPyO-34
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Best for: Visualizing autophagy-associated oxidative stress or macrophage phagocytosis.

Reagents:

BPyO-34 Stock (1 mM in DMSO).

LysoTracker Green (for colocalization validation).

HOCl donor (NaOCl) or inducer (LPS/PMA).

Step-by-Step:

Cell Preparation: Culture HeLa or RAW264.7 cells on confocal dishes to 70% confluence.

Probe Loading:

Dilute BPyO-34 to 5–10 µM in serum-free DMEM.

Incubate cells for 30 minutes at 37°C.

Note: If colocalizing, add LysoTracker Green (50 nM) during the last 15 minutes.

Washing: Wash cells 3× with PBS (pH 7.4) to remove extracellular probe.

Stimulation (Optional): Treat cells with LPS (1 µg/mL) for 12h or add exogenous NaOCl (10–

50 µM) for 10 min.

Imaging (Two-Photon):

Excitation: Tunable Ti:Sapphire laser at 820 nm.

Emission: Collect signal at 600–680 nm (Red channel).

Validation: Verify lysosomal overlap with LysoTracker (Ex: 488 nm / Em: 510 nm).

Protocol B: High-Sensitivity Screening with HKGreen-4
Best for: Quantifying total intracellular HOCl levels or screening inhibitor efficacy.
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Reagents:

HKGreen-4 Stock (10 mM in DMSO).[3]

PBS (pH 7.4).[1]

Step-by-Step:

Probe Loading:

Dilute HKGreen-4 to 1–5 µM in PBS or serum-free medium.

Incubate cells for 20–30 minutes at 37°C.

Washing: Wash 2× with PBS.[3]

Induction: Add test compounds or ROS inducers.

Imaging (Confocal/Epifluorescence):

Excitation: 488 nm or 515 nm laser.

Emission: 535 ± 20 nm (Green channel).

Data Analysis: Measure integrated fluorescence density (IFD) per cell.

Critical Analysis & Troubleshooting
Selectivity & Interferences

BPyO-34: Its lysosomal targeting relies on pH. Caution: Agents that disrupt lysosomal pH

(e.g., Chloroquine, Bafilomycin A1) will cause probe leakage into the cytosol, leading to false

localization data.

HKGreen-4: Highly specific to HOCl but can show cross-reactivity with high concentrations of

Peroxynitrite (ONOO⁻). Always use ROS scavengers (e.g., NAC or Taurine) as negative

controls to validate signal specificity.

Deep Tissue Performance
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BPyO-34 is superior for tissue slices (e.g., liver or brain) because its two-photon excitation

(NIR range) reduces photon scattering and minimizes phototoxicity compared to the visible light

excitation required for HKGreen-4.

Stability[6][7]
HKGreen-4: The oxidized product (fluorescein-like) is prone to photobleaching under intense

continuous laser exposure. Use low laser power (1–5%).

BPyO-34: Generally exhibits higher photostability due to the rigid benzopyrylium/pyrene

core, making it better suited for time-lapse imaging of autophagy.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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